N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H18FNO3S/c1-14-2-8-17(9-3-14)21(18-10-11-25(23,24)13-18)19(22)12-15-4-6-16(20)7-5-15/h2-11,18H,12-13H2,1H3
• InChI Key: ZWJGWOPRAJBAQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2-(4-fluorophenyl)-N-(p-tolyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Compound X" in scientific literature.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation and survival. It may also act by modulating certain signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects:
Compound X has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, including tyrosine kinases and proteasomes. It may also modulate certain signaling pathways, including the PI3K/Akt/mTOR pathway. In addition, Compound X has been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its reproducible synthesis method. It is also a relatively stable compound that can be stored for extended periods of time. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for research on Compound X. One direction is to further elucidate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, research could focus on developing derivatives of Compound X that have improved potency and selectivity.

Synthesis Methods

The synthesis of Compound X involves a multistep process that includes the reaction of 2-(4-fluorophenyl)acetonitrile with p-toluidine, followed by the reaction of the resulting intermediate with 2-chloroacetyl chloride. The final step involves the reaction of the resulting intermediate with 1,2-dithiolane-3-one 1-oxide. The synthesis method of Compound X has been well-established and is reproducible.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. It has been found to have activity against a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, Compound X has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's and Parkinson's disease research, Compound X has been found to have neuroprotective effects and may help to prevent the progression of these diseases.